N,N'-bis(2-methoxyphenyl)succinamide

• IUPAC Name: N,N'-bis(2-methoxyphenyl)butanediamide
• InChI: InChI=1S/C18H20N2O4/c1-23-15-9-5-3-7-13(15)19-17(21)11-12-18(22)20-14-8-4-6-10-16(14)24-2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: USHVEBRJHCSMDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CCC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

N,N'-bis(2-methoxyphenyl)succinamide, also known as BMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMS is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 374.45 g/mol.

Mechanism of Action

The mechanism of action of N,N'-bis(2-methoxyphenyl)succinamide is not fully understood. However, it is believed to act as a hole-transporting material in organic electronic devices. N,N'-bis(2-methoxyphenyl)succinamide has also been shown to exhibit antioxidant properties, which may play a role in its biological activities.
Biochemical and Physiological Effects:
N,N'-bis(2-methoxyphenyl)succinamide has been shown to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-bis(2-methoxyphenyl)succinamide is its excellent charge transport properties, which make it a promising candidate for use in organic electronic devices. However, its low solubility in water and limited stability under certain conditions may limit its use in some applications.

Future Directions

There are several potential future directions for research on N,N'-bis(2-methoxyphenyl)succinamide. One area of interest is the development of new synthetic methods for N,N'-bis(2-methoxyphenyl)succinamide that are more efficient and scalable. Another area of research is the investigation of N,N'-bis(2-methoxyphenyl)succinamide's potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to fully understand the mechanism of action of N,N'-bis(2-methoxyphenyl)succinamide and its biological activities.

Synthesis Methods

The synthesis of N,N'-bis(2-methoxyphenyl)succinamide involves the reaction of 2-methoxybenzoyl chloride with succinic anhydride in the presence of a base, such as triethylamine. The resulting product is purified using recrystallization techniques.

Scientific Research Applications

N,N'-bis(2-methoxyphenyl)succinamide has been extensively studied for its potential applications in the field of organic electronics. It has been shown to exhibit excellent charge transport properties, making it a promising candidate for use in electronic devices such as organic field-effect transistors and solar cells.